Cas no 476410-15-8 (N-(3-nitrophenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide)

• Product Name: N-(3-nitrophenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide
• CAS No: 476410-15-8
• MF: C₁₆H₁₄N₄O₄
• MW: 326.30676317215
• CID: 5928958
• PubChem ID: 5224151
• Update Time: 2025-05-19

N-(3-nitrophenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-nitrophenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide
• N-(3-nitrophenyl)-2-(3-oxo-2,4-dihydro-1H-quinoxalin-2-yl)acetamide
• 2-Quinoxalineacetamide, 1,2,3,4-tetrahydro-N-(3-nitrophenyl)-3-oxo-
• AKOS016317856
• AB00674702-01
• F1593-0046
• 476410-15-8
• SR-01000111024
• Oprea1_627343
• SR-01000111024-1
• AKOS001665272

• Inchi： 1S/C16H14N4O4/c21-15(17-10-4-3-5-11(8-10)20(23)24)9-14-16(22)19-13-7-2-1-6-12(13)18-14/h1-8,14,18H,9H2,(H,17,21)(H,19,22)
• InChI Key： WTCFRDAVJMSIRF-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)NC(=O)C1CC(NC1=CC=CC([N+]([O-])=O)=C1)=O

Computed Properties

• Exact Mass: 326.10150494g/mol
• Monoisotopic Mass: 326.10150494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.387±0.06 g/cm3(Predicted)
• Boiling Point: 663.5±50.0 °C(Predicted)
• pka: 12.81±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(3-nitrophenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide

Comprehensive Overview of N-(3-nitrophenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide (CAS No. 476410-15-8)

The compound N-(3-nitrophenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide (CAS No. 476410-15-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a tetrahydroquinoxaline core and a nitrophenyl moiety, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with biological targets.

In recent years, the demand for novel heterocyclic compounds like N-(3-nitrophenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide has surged due to their versatility in medicinal chemistry. The compound's nitro group and acetamide linkage contribute to its reactivity, enabling it to serve as a precursor for further derivatization. This aligns with the growing trend of structure-activity relationship (SAR) studies, where scientists explore how subtle modifications to a molecule's structure can enhance its efficacy or reduce side effects.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for N-(3-nitrophenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide?" The synthesis typically involves multi-step reactions, starting with the condensation of 1,2-diaminobenzene with a suitable α-ketoester, followed by functionalization with 3-nitroaniline. Such detailed synthetic protocols are crucial for researchers aiming to reproduce or scale up production.

Another hot topic in the scientific community is the computational modeling of this compound. Advanced techniques like molecular docking and density functional theory (DFT) calculations are employed to predict its interactions with proteins or enzymes. These methods help identify potential drug targets and optimize the compound's pharmacokinetic properties, addressing common queries such as "How does N-(3-nitrophenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide bind to biological receptors?"

The compound's physicochemical properties, including solubility, melting point, and stability, are also critical for its practical applications. For instance, its moderate solubility in organic solvents like dimethyl sulfoxide (DMSO) makes it suitable for in vitro assays. These characteristics are often explored in forums discussing "How to handle and store N-(3-nitrophenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide?"

From an industrial perspective, N-(3-nitrophenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide is part of a broader class of nitrogen-containing heterocycles, which are pivotal in agrochemicals and dyes. Its nitroaromatic component is particularly valuable for designing photoactive materials, a niche yet rapidly growing field. This ties into the rising interest in sustainable chemistry, where researchers seek eco-friendly synthetic routes for such compounds.

In conclusion, N-(3-nitrophenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide (CAS No. 476410-15-8) represents a multifaceted compound with broad applicability. Its study bridges gaps between organic synthesis, medicinal chemistry, and material science, making it a subject of enduring relevance. As research progresses, this molecule may unlock new possibilities in therapeutic development and industrial innovation.